Cas no 61463-11-4 (1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy-)
61463-11-4 structure
Product Name:1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy-
CAS No:61463-11-4
MF:C14H14O4
MW:246.258564472198
CID:478473
PubChem ID:71395657
Update Time:2025-04-19
1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy-
- 4-[(2-hydroxyphenyl)methyl]-5-methoxybenzene-1,3-diol
- 61463-11-4
- DTXSID70817263
-
- Inchi: 1S/C14H14O4/c1-18-14-8-10(15)7-13(17)11(14)6-9-4-2-3-5-12(9)16/h2-5,7-8,15-17H,6H2,1H3
- InChI Key: VVUSTAIRMBKKAI-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1CC1C=CC=CC=1O)O)O
Computed Properties
- Exact Mass: 246.08922
- Monoisotopic Mass: 246.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.92
1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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